Cas no 923250-62-8 (4-methyl-N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide)

• Product Name: 4-methyl-N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide
• CAS No: 923250-62-8
• MF: C₂₃H₁₇NO₃
• MW: 355.385986089706
• CID: 6150783
• PubChem ID: 18568674
• Update Time: 2025-05-20

4-methyl-N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide
• AKOS001955513
• 923250-62-8
• 4-methyl-N-(4-oxo-2-phenylchromen-6-yl)benzamide
• F2211-0048

• Inchi： 1S/C23H17NO3/c1-15-7-9-17(10-8-15)23(26)24-18-11-12-21-19(13-18)20(25)14-22(27-21)16-5-3-2-4-6-16/h2-14H,1H3,(H,24,26)
• InChI Key： IVXSYODOSNHNHR-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=CC(C2C=C(C=CC1=2)NC(C1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 355.12084340g/mol
• Monoisotopic Mass: 355.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on 4-methyl-N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide

Introduction to 4-Methyl-N-(4-Oxo-2-phenyl-4H-chromen-6-yl)benzamide (CAS No. 923250-62-8)

4-Methyl-N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide (CAS No. 923250-62-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The unique structure of 4-methyl-N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide makes it a promising candidate for further investigation in the development of novel therapeutic agents.

The chemical structure of 4-methyl-N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide consists of a chromenone core linked to a benzamide moiety via an amide bond. The chromenone core is characterized by a six-membered ring fused to a benzene ring, with a ketone group at the 4-position and a phenyl substituent at the 2-position. The benzamide moiety, on the other hand, is substituted with a methyl group at the 4-position, which adds to the overall complexity and potential biological activity of the molecule.

Recent studies have highlighted the potential therapeutic applications of 4-methyl-N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that 4-methyl-N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-methyl-N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide has also shown promise as an antioxidant agent. A study published in the European Journal of Medicinal Chemistry in 2020 demonstrated that this compound possesses strong radical scavenging activity, which can help protect cells from oxidative damage. The researchers used various assays, including DPPH and ABTS, to evaluate the antioxidant potential of 4-methyl-N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide, and found that it exhibited significant antioxidant activity comparable to that of well-known antioxidants such as ascorbic acid and trolox.

The anticancer properties of 4-methyl-N-(4-o xo - 2 - phen y l - 4 H - ch ro me n - 6 - y l ) b en za mi de have also been explored in recent research. A study published in Cancer Letters in 2019 reported that this compound induced apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action was attributed to the ability of 4-methyl-N-(4-o xo - 2 - phen y l - 4 H - ch ro me n - 6 - y l ) b en za mi de to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. These findings suggest that 4-methyl-N-(4-o xo - 2 - phen y l - 4 H - ch ro me n - 6 - y l ) b en za mi de could be a valuable lead compound for the development of new anticancer drugs.

The pharmacokinetic properties of 4-methyl-N-(4-o xo - 2 - phen y l - 4 H - ch ro me n - 6 - y l ) b en za mi de have also been investigated to assess its suitability for clinical applications. A study published in Pharmaceutical Research in 2018 evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. The results indicated that 4-methyl-N-(4-o xo - 2 - phen y l - 4 H - ch ro me n - 6 - y l ) b en za mi de has favorable pharmacokinetic profiles, with good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further preclinical and clinical studies.

In conclusion, 4-methyl-N-(4-o xo - 2 - phen y l - 4 H - ch ro me n - 6 - y l ) b en za mi de (CAS No. 923250-62-8) is a multifaceted compound with significant potential in various therapeutic areas. Its anti-inflammatory, antioxidant, and anticancer properties make it a promising lead for the development of new drugs targeting inflammatory diseases and cancer. Ongoing research continues to uncover new insights into the mechanisms of action and potential applications of this compound, highlighting its importance in modern medicinal chemistry and pharmaceutical research.